Cas no 2091683-49-5 (1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2091683-49-5
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 5713922
• PubChem ID: 125458022
• Update Time: 2025-06-08

1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2091683-49-5
• EN300-718247
• EN300-341159
• 2092599-85-2
• (1S,3s)-1-(2-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylicacid
• (1S,3s)-1-(2-fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(2-fluoro-5-methylphenyl)-3-hydroxy-

• Inchi： 1S/C12H13FO3/c1-7-2-3-10(13)9(4-7)12(11(15)16)5-8(14)6-12/h2-4,8,14H,5-6H2,1H3,(H,15,16)
• InChI Key： NTLPEDYTSZYYSB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 393.2±42.0 °C(Predicted)
• pka: 3.87±0.40(Predicted)

Additional information on 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid

Exploring the Potential of 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2091683-49-5) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2091683-49-5) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclobutane core with a fluorinated aromatic moiety, making it a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting inflammatory pathways and metabolic disorders, areas that align with current healthcare priorities worldwide.

The compound's carboxylic acid functionality and hydroxy group provide excellent opportunities for derivatization, allowing medicinal chemists to explore various structure-activity relationships (SAR). This flexibility is crucial in today's research landscape, where personalized medicine and targeted therapies dominate scientific discussions. Recent studies suggest that similar fluorinated cyclobutane derivatives show remarkable bioavailability and metabolic stability, addressing common challenges in small molecule drug development.

From a synthetic chemistry perspective, 2091683-49-5 represents an interesting case study in stereoselective synthesis. The presence of both fluoro and methyl substituents on the aromatic ring creates unique electronic effects that influence the compound's reactivity patterns. These characteristics are particularly relevant as the pharmaceutical industry increasingly focuses on green chemistry principles and atom economy in synthetic routes.

The growing interest in 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid coincides with several trending topics in biomedical research. For instance, its structural features suggest potential applications in addressing oxidative stress-related conditions, a hot topic in anti-aging research and neurodegenerative disease studies. Additionally, the fluorine atom incorporation aligns with current strategies to improve drug-likeness and blood-brain barrier penetration - key considerations in CNS drug development.

Analytical characterization of CAS 2091683-49-5 presents opportunities to employ advanced techniques like NMR spectroscopy and mass spectrometry, which are essential tools in modern quality control protocols. The compound's unique spectral signatures facilitate its identification in complex matrices, addressing the pharmaceutical industry's need for robust analytical methods in drug development pipelines.

In formulation science, the carboxylic acid group of 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid offers multiple possibilities for salt formation and prodrug approaches. These strategies are particularly valuable in overcoming solubility challenges, a frequent bottleneck in bringing new chemical entities to market. Recent advances in cocrystal engineering and amorphous solid dispersions could further enhance the compound's pharmaceutical performance.

The safety profile of 2091683-49-5 warrants careful investigation, especially regarding its metabolic fate and potential drug-drug interactions. These aspects are increasingly important to regulatory agencies and align with the industry's shift toward early safety assessment in drug discovery. Computational tools for predicting ADME properties can provide valuable insights during the compound's development stages.

From a commercial perspective, the synthesis and supply of 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid reflect the growing demand for specialty chemicals in pharmaceutical research. The compound's patent landscape and regulatory status are important considerations for organizations looking to explore its therapeutic potential while ensuring intellectual property compliance.

Looking ahead, CAS 2091683-49-5 may find applications beyond traditional small molecule drugs. Its structural features make it a potential candidate for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, which represent one of the most exciting frontiers in drug discovery today. The compound's ability to serve as a molecular scaffold for various pharmacophores positions it well for future innovations in precision medicine.

As research into 1-(2-Fluoro-5-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid progresses, collaboration between medicinal chemists, biologists, and formulation scientists will be crucial to fully realize its potential. The compound exemplifies how strategic molecular design can address multiple contemporary challenges in pharmaceutical development, from improving drug efficacy to enhancing patient compliance through optimized physicochemical properties.